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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative determination of
metal loading on LEWATIT® TP-214, a macroporous chelating ion exchange resin with
thiourea functional groups. This resin exhibits a high affinity for mercury and precious metals.
The following protocols outline three primary analytical approaches:

e Indirect Analysis: Elution of the bound metal from the resin followed by analysis of the eluate
using Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma-Optical
Emission Spectrometry (ICP-OES).

o Direct Solid-State Analysis: Direct analysis of the metal-loaded resin beads using X-ray
Fluorescence (XRF) Spectroscopy.

o Destructive Analysis: Incineration of the resin to recover precious metals, followed by acid
leaching of the ash and subsequent analysis of the leachate by AAS or ICP-OES.
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LEWATIT® TP-214: Metal Affinity and Loading
Capacity

LEWATIT® TP-214 is a specialized chelating resin with a high selectivity for mercury and
precious metals such as gold, silver, and platinum group metals.[1] The thiourea functional
groups on the styrene-divinylbenzene matrix are responsible for this strong affinity.[1] The
manufacturer reports a particularly high uptake capacity for mercury, up to 100 g/L of resin.[1]
While regeneration with standard eluents is generally not recommended by the manufacturer
for precious metal recovery, specific elution protocols have been developed for analytical
purposes. For comprehensive recovery of precious metals, incineration is the suggested
method.[1]

Table 1: Metal Affinity and Reported Loading Data for LEWATIT® TP-214

Reported .
. . Analytical Method
Metal lon Affinity/Loading L Reference
for Determination

Capacity

Mercury (Hg?*) Up to 100 g/L AAS, ICP-OES [1]
High affinity,

Palladium (Pd2*) gquantitative recovery AAS, ICP-OES [2]
demonstrated

Gold (Au3t) High affinity AAS, ICP-OES [3]

Platinum Group ] o
High affinity AAS, ICP-OES [3114]

Metals

Silver (Ag™) High affinity AAS, ICP-OES [1]
Maximum uptake of

Lanthanum (La3") Spectrophotometry [5]

38.46 mg/g

Experimental Protocols
Protocol 1: Metal Determination by Elution and AAS/ICP-
OES Analysis
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This method is suitable for determining the loading of precious metals that can be eluted from
the resin without its destruction. It is important to note that complete elution may not always be
achievable.

2.1.1. Materials and Reagents

o LEWATIT® TP-214 resin with loaded metal

e Deionized water

 Nitric acid (HNO3), trace metal grade

e Hydrochloric acid (HCI), trace metal grade

e Thiourea (CHaN2S)

» Volumetric flasks, pipettes, and other standard laboratory glassware
o Column for ion exchange (optional, for dynamic loading)

o Shaker or magnetic stirrer

e AAS or ICP-OES instrument

2.1.2. Experimental Workflow

N
Resin Preparation Elution

-
Analysis
(1. Load Resin with Metal Solutior}—»(z. Wash with Deionized Watea 3. Elute with Acidified Thiourea)—»@. Collect Eluate 5. Dilute E\uate)—»@. Analyze by AAS/ICP-OES 7. Calculate Metal Loadingj
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Caption: Workflow for metal loading determination by elution.

2.1.3. Procedure
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e Resin Loading (Batch Method):

o

Accurately weigh a known amount of dry LEWATIT® TP-214 resin (e.g., 1.0 g).

o Contact the resin with a known volume of a standard metal solution of known
concentration in a suitable container.

o Agitate the mixture for a predetermined time (e.g., 24 hours) to ensure equilibrium is
reached.

o Separate the resin from the solution by filtration. The metal concentration in the filtrate can
be analyzed to determine the amount of metal adsorbed by the resin.

e Resin Washing:

o Wash the metal-loaded resin with several bed volumes of deionized water to remove any
unbound metal ions.

o Elution:

[e]

Prepare an eluent solution of 0.5 M thiourea in 0.1 M HCL.[6][7]

o

Transfer the washed, metal-loaded resin to a clean container.

[¢]

Add a known volume of the eluent solution (e.g., 25 mL).

[¢]

Agitate the mixture for a defined period (e.g., 2-4 hours).

[e]

Separate the eluate from the resin by filtration.
e Analysis:
o Dilute the collected eluate to a suitable concentration for AAS or ICP-OES analysis.

o Prepare a series of calibration standards of the target metal in a matrix matching the
eluent.
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o Analyze the diluted eluate using AAS or ICP-OES to determine the concentration of the
eluted metal.

o Calculation of Metal Loading:

o Metal Loading (mg/g) = (Concentration of metal in eluate (mg/L) x Volume of eluate (L)) /

Mass of dry resin (g)

Protocol 2: Direct Metal Determination by X-ray
Fluorescence (XRF) Spectroscopy

This non-destructive method is suitable for the direct analysis of the solid resin beads. Proper
sample preparation is crucial for obtaining accurate and reproducible results.

2.2.1. Materials and Reagents

LEWATIT® TP-214 resin with loaded metal

Deionized water

Drying oven or vacuum desiccator

Grinding mill (optional)

Hydraulic press for pelletizing

XRF spectrometer

2.2.2. Experimental Workflow

Sample Preparation Analysis Quantification
G. Load ResirD—>[2. Wash Resinj—>[3. Dry Resinj—>E1, Grind Resin (0ptionalD—>[5 Press into PeIIeD—\—L@. Analyze by XRF]—L>G. Quantify using Calibration Curvg
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Caption: Workflow for direct XRF analysis of resin.

2.2.3. Procedure

e Resin Preparation:
o Load the resin with the metal of interest as described in Protocol 1 (Step 1).
o Thoroughly wash the resin with deionized water.

o Dry the resin beads completely in an oven at a temperature that does not degrade the
resin (e.g., 60°C) or in a vacuum desiccator.

e Sample Preparation for XRF:

o Option A (Pressed Pellet): For a more homogeneous sample, the dried resin beads can be
finely ground.[8] Mix a known weight of the ground resin with a binder (if necessary) and
press it into a pellet of uniform thickness using a hydraulic press.[8][9]

o Option B (Loose Powder): The dried resin beads can also be analyzed as a loose powder
in a sample cup.[8] Ensure the cup is filled to a consistent depth for reproducible results.

o XRF Analysis:

o Place the prepared sample (pellet or cup) into the XRF spectrometer.

o Acquire the X-ray spectrum according to the instrument's operating procedure.
e Quantification:

o To quantify the metal loading, a calibration curve must be prepared. This is done by
preparing a series of resin samples with known metal concentrations (prepared by loading
with standard solutions and verifying by a reference method like AAS/ICP-OES after
digestion) and measuring their XRF intensities.

o Plot the XRF intensity of the characteristic line of the metal against the known metal
concentration to create a calibration curve.
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o Use the calibration curve to determine the metal concentration in the unknown sample.

Protocol 3: Metal Determination by Incineration and Ash
Analysis

This destructive method is recommended by the manufacturer for the recovery of precious
metals and is suitable for determining the total metal loading.[1]

2.3.1. Materials and Reagents

o LEWATIT® TP-214 resin with loaded metal

o Muffle furnace

e Porcelain or platinum crucibles

« Nitric acid (HNOs), concentrated, trace metal grade

e Hydrochloric acid (HCI), concentrated, trace metal grade (for aqua regia)
» Deionized water

e Hot plate

o Volumetric flasks, pipettes

e AAS or ICP-OES instrument

2.3.2. Experimental Workflow

Preparation & Incineration Ash Leaching Analysis & Calculation
G.. Weigh Dried ResirD—»[z. Incinerate Resin 3. Leach Ash with AcitD—»El. Filter and Dilute}L>[5. Analyze by AAS/ICP-OES)—»G. Calculate Metal Loadingj
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Caption: Workflow for metal determination by incineration.

2.3.3. Procedure

e Resin Preparation and Incineration:
o Accurately weigh a known amount of dried, metal-loaded resin into a crucible.
o Place the crucible in a muffle furnace.

o Slowly ramp the temperature to a point that ensures complete combustion of the polymer
matrix (e.g., 600-800°C) and hold for several hours until only ash remains.[10][11]

e Ash Leaching:
o Allow the crucible to cool completely.

o Add a small volume of concentrated nitric acid or freshly prepared aqua regia (3 parts HCI
to 1 part HNOs) to the ash in the crucible.[12]

o Gently heat the crucible on a hot plate in a fume hood to dissolve the metal oxides in the
ash.

o After cooling, quantitatively transfer the solution to a volumetric flask, rinsing the crucible
several times with deionized water and adding the rinsings to the flask.

o Dilute to the mark with deionized water.
e Analysis:
o Further dilute the leachate to a suitable concentration for AAS or ICP-OES analysis.
o Prepare calibration standards of the target metal in a similar acid matrix.
o Analyze the diluted leachate to determine the metal concentration.

e Calculation of Metal Loading:
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o Metal Loading (mg/g) = (Concentration of metal in leachate (mg/L) x Volume of leachate
(L)) / Mass of dry resin (g)

Data Presentation

Quantitative data from these experiments should be summarized in clear, structured tables for

easy comparison.

Table 2: Example Data Table for Metal Loading Determination

Measur
d Calculat %
e
Resin Metal Final ed Metal Recover
Sample Concent ] ]
Mass Method  Analyze L. Volume Loading vy (if
ID ration in .
(9) d i (L) (mglg applica
Solution -
resin) ble)
(mglL)
Elution-
Samplel 1.05 Pd 10.2 0.025 0.24 95
AAS
5.6 (from
Sample2 0.52 XRF Au N/A N/A calibratio  N/A
n)
Incinerati
Sample3 1.10 Pt 25.8 0.050 1.17 >99
on-ICP

Concluding Remarks

The choice of analytical method for determining metal loading on LEWATIT® TP-214 depends

on the specific metal of interest, the required accuracy, and whether a non-destructive or

destructive approach is permissible. For precious metals where complete recovery for

quantification is desired, the incineration method is the most robust. XRF provides a rapid, non-

destructive screening tool, while elution methods can be useful for certain metals, though

complete recovery may be a limitation. For all methods, careful preparation of calibration

standards and appropriate matrix matching are critical for accurate quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b1166751?utm_src=pdf-custom-synthesis#bc-rfq
https://lanxess.com/en-us/products-and-brands/products/l/lewatit--monoplus-tp-214
https://www.deswater.com/DWT_articles/vol_253_papers/253_2022_211.pdf
https://www.mdpi.com/2075-163X/11/11/1188
http://www.saimm.co.za/Conferences/PGM2022/053-Siwela.pdf
https://www.researchgate.net/publication/312896520_Lanthanum_III_Removal_onto_Lewatit_TP_214_Resin_in_Nitrate_Medium_Kinetic_and_Thermodynamic_Study
https://canftech.com/blog/iex-resin/elution-protocol-for-precious-metal-recovery-from-resin-ch010
https://patents.google.com/patent/RU2087565C1/en
https://patents.google.com/patent/RU2087565C1/en
https://prolabsystems.com/wp/2020/07/19/the-5-most-common-ways-to-prepare-samples-for-xrf-analysis/
https://www.malvernpanalytical.com/en/learn/knowledge-center/insights/sample-preparation-for-xrf-analysis-polymers-granulates-fluffs-and-related-materials
https://www.malvernpanalytical.com/en/learn/knowledge-center/insights/sample-preparation-for-xrf-analysis-polymers-granulates-fluffs-and-related-materials
https://patents.google.com/patent/WO2002020451A1/en
https://patents.google.com/patent/WO2002020451A1/en
https://www.serfilco.com/wp-content/uploads/pdfs/R-208.pdf
https://upcommons.upc.edu/server/api/core/bitstreams/6817b38a-e78e-441f-9722-0890e110e676/content
https://www.benchchem.com/product/b1166751/docs#application-notes-and-protocols-for-determining-metal-loading-on-lewatit-tp-214
https://www.benchchem.com/product/b1166751/docs#application-notes-and-protocols-for-determining-metal-loading-on-lewatit-tp-214
https://www.benchchem.com/product/b1166751/docs#application-notes-and-protocols-for-determining-metal-loading-on-lewatit-tp-214
https://www.benchchem.com/product/b1166751/docs#application-notes-and-protocols-for-determining-metal-loading-on-lewatit-tp-214
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166751?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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